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Compound of Interest

Compound Name: Diisopinocampheylborane

Cat. No.: B13816774 Get Quote

This guide provides a comprehensive framework for the safe handling, use, and disposal of

diisopinocampheylborane (Ipc₂BH), a powerful and highly selective chiral hydroborating

agent. Given its pyrophoric and water-reactive nature, adherence to stringent safety protocols

is not merely recommended but essential for the protection of research personnel and

infrastructure. This document is intended for researchers, chemists, and drug development

professionals who utilize this reagent in their synthetic endeavors. The causality behind each

procedural step is explained to foster a deep-rooted culture of safety and scientific integrity.

Hazard Identification and Chemical Profile
A fundamental understanding of the inherent risks associated with diisopinocampheylborane
is the cornerstone of its safe manipulation. Its utility in asymmetric synthesis is matched by its

significant reactivity.

Core Hazards: Pyrophoricity and Water Reactivity
Diisopinocampheylborane is classified as a pyrophoric and water-reactive substance.[1][2]

Pyrophoric: The reagent can spontaneously ignite upon contact with air.[2] This is due to the

highly reactive boron-hydrogen bond's rapid oxidation. This hazard is most pronounced with

the neat, solid reagent but also pertains to its concentrated solutions.

Water-Reactivity: Ipc₂BH reacts instantaneously and violently with protic solvents, including

water and alcohols, to liberate flammable hydrogen gas.[3] This reaction is highly exothermic
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and can serve as an ignition source for the evolved hydrogen or nearby flammable solvents,

potentially leading to fire or explosion.

Physical and Chemical Properties
The key physical and chemical characteristics of diisopinocampheylborane are summarized

below.

Property Value Source(s)

Chemical Name Diisopinocampheylborane [4]

Synonyms Ipc₂BH, (+)-Di-3-pinanylborane [4]

CAS Number 21947-87-5 [4][5]

Molecular Formula C₂₀H₃₅B [5]

Molar Mass 286.31 g·mol⁻¹ [4]

Appearance Colorless to white solid [4]

Form
Often used as a solution in

Tetrahydrofuran (THF)
[6][7]

Storage
Store under inert gas (Nitrogen

or Argon) at 2-8°C
[3][7]

Solubility
Soluble in dioxane; sparingly

soluble in THF
[3]

Structure
Exists as a dimer with B-H-B

bridges
[4]

The Hierarchy of Controls: A Framework for Safety
A multi-layered approach to safety, known as the hierarchy of controls, is critical. This

framework prioritizes the most effective control measures to mitigate the risks associated with

Ipc₂BH.
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Hierarchy of Controls for Ipc₂BH

Elimination
(Most Effective)

Substitution

Engineering Controls

Administrative Controls

Personal Protective Equipment (PPE)
(Least Effective)

Start Prepare System
Clamp reagent bottle.

Assemble dry glassware.
Establish inert gas flow.

Purge Syringe Flush dry syringe with
inert gas 3-5 times. Withdraw & Transfer

Insert needle below liquid surface.
Withdraw desired volume.

Pull small inert gas headspace.
Transfer to reaction flask.

Clean & Quench
Rinse syringe with dry solvent.

Discharge rinse into quenching bath
(e.g., isopropanol).

End
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Fire Incident

Is the fire small & contained
(e.g., in a beaker)?

Do you have the correct extinguisher
(Class D or ABC Dry Powder)
and are you trained to use it?

Yes

EVACUATE!
Activate Alarm, Call 911

No

Attempt to extinguish the fire.

Yes

No

If fire is not immediately extinguished
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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